Cas no 1797131-66-8 (2-Chloro-8-methoxy-dibenzb,f1,4oxazepin-11(10H)-one)

• Product Name: 2-Chloro-8-methoxy-dibenzb,f1,4oxazepin-11(10H)-one
• CAS No: 1797131-66-8
• CID: 4553848
• Update Time: 2025-11-06

2-Chloro-8-methoxy-dibenzb,f1,4oxazepin-11(10H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-8-methoxy-dibenz[b,f][1,4]oxazepin-11(10H)-one
• 2-Chloro-8-methoxy-dibenzb,f1,4oxazepin-11(10H)-one

Additional information on 2-Chloro-8-methoxy-dibenzb,f1,4oxazepin-11(10H)-one

Comprehensive Overview of 2-Chloro-8-methoxy-dibenz[b,f][1,4]oxazepin-11(10H)-one (CAS No. 1797131-66-8)

2-Chloro-8-methoxy-dibenz[b,f][1,4]oxazepin-11(10H)-one (CAS No. 1797131-66-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique dibenzoxazepine core structure, combined with functional groups like chloro and methoxy, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in modulating biological pathways, particularly in neurological and inflammatory disorders, aligning with current trends in targeted therapy development.

The compound’s nomenclature reflects its complex architecture: the dibenz[b,f][1,4]oxazepine scaffold is a fused tricyclic system, while the 2-chloro and 8-methoxy substitutions enhance its electronic and steric properties. This structural nuance is critical for its bioactivity, as evidenced by recent studies highlighting its role in kinase inhibition and receptor binding. Such properties resonate with the growing demand for small-molecule therapeutics in precision medicine, a hot topic in 2024’s pharmaceutical landscape.

From a synthetic perspective, CAS No. 1797131-66-8 is often synthesized via multi-step organic reactions, including Ullmann coupling and cyclization strategies. Its chloro moiety offers a handle for further derivatization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the industry’s shift toward fragment-based drug design, where modular compounds like this serve as building blocks for novel therapeutics. Notably, its methoxy group contributes to improved solubility, addressing a common challenge in drug formulation.

In the context of AI-driven drug discovery, 2-Chloro-8-methoxy-dibenz[b,f][1,4]oxazepin-11(10H)-one exemplifies how computational tools predict ADMET profiles (absorption, distribution, metabolism, excretion, and toxicity). Recent publications suggest its low cytochrome P450 inhibition, reducing risks of drug-drug interactions—a key concern for polypharmacy patients. Such insights are frequently searched by medicinal chemists optimizing lead compounds.

Beyond pharmaceuticals, this compound’s photophysical properties are under investigation for organic electronics. Its conjugated system may suit OLED (organic light-emitting diode) applications, coinciding with the surge in demand for flexible displays and energy-efficient materials. This dual applicability in life sciences and materials science underscores its interdisciplinary relevance.

To ensure safe handling, researchers emphasize proper laboratory protocols when working with 1797131-66-8, though it is not classified as hazardous under standard guidelines. Its stability under ambient conditions facilitates storage and transport, a practical advantage for global chemical supply chains.

In summary, 2-Chloro-8-methoxy-dibenz[b,f][1,4]oxazepin-11(10H)-one represents a compelling case study in modern chemistry. Its structural elegance, combined with therapeutic and technological potential, positions it at the intersection of innovation and sustainability—two dominant themes in today’s scientific discourse. As research progresses, this compound may unlock new frontiers in both healthcare and advanced materials.